N-[3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]cyclopropanecarboxamide

• IUPAC Name: N-[3-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H18N4O/c21-16(11-7-8-11)17-13-5-3-4-12(10-13)15-19-18-14-6-1-2-9-20(14)15/h3-5,10-11H,1-2,6-9H2,(H,17,21)
• InChI Key: DKRDDRYYJNEKRB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NN=C2C3=CC(=CC=C3)NC(=O)C4CC4)C1
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

“N-[3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]cyclopropanecarboxamide” is a compound that is related to the class of triazolopyrazines. It is associated with the development of the piperazine-fused triazoles. This compound is a building block in medicinal chemistry.

Synthesis Analysis

The synthesis of this compound involves various chemical transformations such as hydrazine substitution, trifluoroacetyl group induction, cyclization, and pyrazine ring reduction. The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.

Molecular Structure Analysis

The molecular structure of this compound is based on the [1,2,4]triazolo[4,3-a]pyrazine platform. The structure forms the resulting compound libraries with yields and methods used for their preparation.

Chemical Reactions Analysis

The chemical reactions involving this compound are associated with the formation of N-nitroso-triazolopyrazine (NTTP) and its precursor triazolopyrazine. The reactions were studied using liquid chromatography and mass spectrometry.

Scientific Research Applications

Anticancer Activity

• Research has shown that derivatives of this compound exhibit promising anticancer properties. They may interfere with cancer cell growth, proliferation, and metastasis. .

Antimicrobial Properties

• Some derivatives of this compound have demonstrated antimicrobial activity against bacteria, fungi, and other pathogens. .

Analgesic and Anti-Inflammatory Effects

• Certain derivatives exhibit analgesic (pain-relieving) and anti-inflammatory properties. .

Antioxidant Potential

• Antioxidants protect cells from oxidative damage caused by free radicals. .

Antiviral Activity

• Researchers have explored the antiviral potential of these derivatives. .

Enzyme Inhibitors

• Derivatives of this compound have been investigated as enzyme inhibitors. .
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These applications highlight the versatility of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines in drug design and development. Researchers continue to explore their structure-activity relationships and conduct in silico studies to optimize their pharmacokinetic properties. . If you need further details or have additional questions, feel free to ask! 😊

Future Directions

The future directions for this compound involve further studies on its synthesis, properties, and potential applications in medicinal chemistry. There is also a need for more research on its safety and hazards, especially in relation to its association with N-nitrosamines.

Mechanism of Action

Mode of Action

Given its structural features, it is likely that it binds to its target(s) and modulates their activity, leading to changes in cellular processes .

Biochemical Pathways

Without specific knowledge of the compound’s targets, it’s challenging to predict the exact biochemical pathways it affects. Based on its structure, it may influence pathways involving triazolo-pyridine derivatives .

Pharmacokinetics

Its bioavailability, half-life, metabolism, and excretion rates remain to be determined .